Cas no 2229100-40-5 (tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate
• CAS No: 2229100-40-5
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6458428
• PubChem ID: 165703935
• Update Time: 2025-06-11

tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate
• tert-butyl N-[2-(3-amino-2-hydroxypropyl)-4-hydroxyphenyl]carbamate
• EN300-1875470
• 2229100-40-5

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(19)16-12-5-4-10(17)6-9(12)7-11(18)8-15/h4-6,11,17-18H,7-8,15H2,1-3H3,(H,16,19)
• InChI Key： JMRQBTXFMGBYQU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CC(CN)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate, identified by the CAS number 2229100-40-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a hydroxylamine moiety. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This property has made it a promising candidate in the development of targeted drug delivery systems, particularly for cancer therapy.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in polymer chemistry. The tert-butyl group, known for its steric hindrance, has been utilized in the synthesis of novel polymers with improved mechanical properties. Recent advancements in polymerization techniques have enabled the incorporation of tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate into polymeric materials, resulting in enhanced thermal stability and mechanical strength.

The synthesis of tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps include nucleophilic substitution and carbamate formation, which are critical for achieving the desired molecular structure. Recent optimizations in reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Beyond its chemical synthesis, this compound has also been studied for its environmental impact. Researchers have examined its biodegradability under various conditions and found that it exhibits moderate biodegradation rates, which are influenced by factors such as pH and temperature. These findings are crucial for assessing its potential environmental risks and ensuring sustainable practices in its production and application.

In conclusion, tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-hydroxyphenylcarbamate is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.